2-(3-Aminophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-aminophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H10FNO2/c14-9-4-5-11(13(16)17)12(7-9)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17)
• InChI Key: XNWPOGLOYOBHNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C13H10FNO2
• DSSTOX Substance ID: DTXSID60688641
• Molecular Weight: 231.22 g/mol
• CAS RN: 1261914-66-2

Description

The compound “2-(3-Aminophenyl)-4-fluorobenzoic acid” likely belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety.

Synthesis Analysis

While specific synthesis methods for “2-(3-Aminophenyl)-4-fluorobenzoic acid” are not available, similar compounds such as 2-(3-aminophenyl)-benzothiazole analogs have been synthesized for evaluation of in vitro anticancer potential.

Chemical Reactions Analysis

Boronic acids, which may be structurally similar to the compound , have been studied for their reactions with diols and strong Lewis bases. They have found utility in various sensing applications.

Scientific Research Applications

2-(3-Aminophenyl)-4-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, and as a starting material for the synthesis of other compounds. 2-(3-Aminophenyl)-4-fluorobenzoic acid, 95% is also used as a fluorescent probe in fluorescence microscopy and spectroscopy. In addition, 2-(3-Aminophenyl)-4-fluorobenzoic acid, 95% is used as a marker for the detection of metal ions in solution, and as a catalyst in organic reactions.

Mechanism of Action

Target of Action

It’s known that similar compounds have been used in the development of protein degrader building blocks . These compounds interact with proteins like Cereblon, which play a crucial role in various cellular processes .

Mode of Action

It’s known that such compounds can interact with their targets through the formation of covalent bonds . In the case of protein degraders, these compounds can bind to target proteins, marking them for degradation and thus influencing cellular processes .

Biochemical Pathways

It’s known that similar compounds can influence the suzuki–miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction plays a crucial role in various biochemical processes, including the synthesis of complex organic compounds .

Pharmacokinetics

It’s known that similar boronic acid compounds are only marginally stable in water , which could impact their bioavailability

Result of Action

It’s known that similar compounds used as protein degraders can lead to the degradation of target proteins, influencing various cellular processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(3-Aminophenyl)-4-fluorobenzoic acid. For instance, it’s known that similar boronic acid compounds are only marginally stable in water , suggesting that the presence of water could influence their stability. Furthermore, the pH of the environment could also influence the rate of reactions involving similar compounds .

Advantages and Limitations for Lab Experiments

The main advantages of using 2-(3-Aminophenyl)-4-fluorobenzoic acid, 95% in laboratory experiments are its low toxicity and high solubility in organic solvents. It is also relatively inexpensive and can be easily synthesized. The main limitation of 2-(3-Aminophenyl)-4-fluorobenzoic acid, 95% is its instability in the presence of strong acids and bases.

Future Directions

There are several potential future directions for research on 2-(3-Aminophenyl)-4-fluorobenzoic acid, 95%. These include further exploration of its antibacterial and anti-inflammatory effects, its potential use as an antioxidant, and its potential use in drug delivery systems. Additionally, further research could be conducted on the mechanism of action of 2-(3-Aminophenyl)-4-fluorobenzoic acid, 95% and its potential use as a fluorescent probe. Finally, further research could be conducted on the synthesis of 2-(3-Aminophenyl)-4-fluorobenzoic acid, 95% and its derivatives, as well as its use as a catalyst in organic reactions.

Synthesis Methods

2-(3-Aminophenyl)-4-fluorobenzoic acid, 95% can be synthesized by the reaction of 4-fluorobenzaldehyde and 3-aminobenzoic acid in the presence of an acid catalyst. The reaction is carried out in a solvent, such as ethanol, and yields the desired product in high yield. The reaction is typically carried out at room temperature, but can be carried out at elevated temperatures as well.